Cas no 81276-02-0 ((+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid)

(+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid structure
81276-02-0 structure
Product Name:(+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid
CAS No:81276-02-0
Molecular Formula:C20H32O3
Molecular Weight:320.46600
CID:986589
PubChem ID:1407

(+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid Properties

Names and Identifiers

    • (+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid
    • 11,12-EET
    • 11,12-epoxy-5,8,14-eicosatrienoicacid
    • 11,12-Epoxyeicosatrienoic acid
    • KBio2_002583
    • Bio2_000495
    • KBio2_000015
    • Bio1_001123
    • KBioSS_000015
    • KBio3_000030
    • NS00015218
    • 11,12-epoxy-5,8,14-eicosatrienoic acid
    • DTXSID00868607
    • 10-(3-oct-2-enyloxiran-2-yl)deca-5,8-dienoic acid
    • Bio1_000145
    • KBioGR_000015
    • Bio2_000015
    • Bio1_000634
    • ((c)I)11(12)-EET
    • (+/-)11(12)-EET
    • 123931-40-8
    • 10-[3-(oct-2-en-1-yl)oxiran-2-yl]deca-5,8-dienoic acid
    • KBio2_005151
    • CBiol_001859
    • KBio3_000029
    • SCHEMBL2508935
    • 81276-02-0
    • CHEBI:171868
    • 11,12-Epoxy-(5Z,8Z,14Z)-eicosatrienoic acid, ~100 mug/mL in ethanol, >=95%
    • NS00073981
    • (+/-)11(12)- epoxy- 5Z, 8Z, 14Z- eicosatrienoic acid
    • SCHEMBL4065570
    • 5,8-Decadienoic acid, 10-(3-(2-octenyl)oxiranyl)-
    • LMFA03090011
    • 10-(3-(Oct-2-en-1-yl)oxiran-2-yl)deca-5,8-dienoic acid
    • (5E,8E)-10-[3-[(E)-oct-2-enyl]oxiran-2-yl]deca-5,8-dienoic acid
    • (5E,8E)-10-{3-[(2E)-oct-2-en-1-yl]oxiran-2-yl}deca-5,8-dienoic acid
    • 11,12-Oxido-5,8,14-eicosatrienoic acid
    • ()11(12)-EET
    • InChIKey: DXOYQVHGIODESM-UHFFFAOYSA-N
    • Inchi: InChI=1S/C20H32O3/c1-2-3-4-5-9-12-15-18-19(23-18)16-13-10-7-6-8-11-14-17-20(21)22/h6,8-10,12-13,18-19H,2-5,7,11,14-17H2,1H3,(H,21,22)
    • SMILES: CCCCCC=CCC1C(O1)CC=CCC=CCCCC(=O)O

Computed Properties

  • Exact Mass: 320.23500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 14
  • Monoisotopic Mass: 320.23514488g/mol
  • Heavy Atom Count: 23
  • Complexity: 396
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 5.4
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • LogP: 5.42790
  • PSA: 49.83000
  • Flash Point: 9 °C

(+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-220579-25 µg
(±)11(12)-EET,
81276-02-0 ≥95%
25µg
¥361.00 2023-07-10

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